Cas no 90915-18-7 (1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid)

1,2-Dimethyl-1H-1,3-benzodiazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative with a benzodiazole core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both carboxylic acid and dimethyl-substituted benzodiazole moieties enhances its reactivity, enabling selective functionalization. This compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features make it suitable for applications in medicinal chemistry, where it can serve as a scaffold for developing bioactive molecules. The compound’s purity and well-defined chemical properties ensure reproducibility in research and industrial processes.
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid structure
90915-18-7 structure
Product Name:1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid
CAS No:90915-18-7
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD01240945
CID:798956
PubChem ID:845260
Update Time:2025-06-08

1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dimethyl-1H-benzo[d]imidazole-5-carboxylic acid
    • 1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid
    • 1H-Benzimidazole-5-carboxylicacid, 1,2-dimethyl-
    • 1H-Benzimidazole-5-carboxylicacid,1,2-dimethyl-(9CI)
    • 1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid
    • 1,2-dimethyl-1H-benzimidazole-5-carboxylic acid
    • 1,2-dimethylbenzimidazole5-carboxylic acid
    • HMS1680J02
    • 1,2-Dimethylbenzodiazole-5-carboxylic acid
    • YEOZQWRDUXNFTF-UHFFFAOYSA-N
    • BB 0216368
    • V8952
    • 1h-benzimidazole-5-carboxylic acid,1,2-dimethyl-
    • 1H-Benzimidazole-5-carboxyli
    • 1,2-Dimethyl-1H-benzimidazole-5-carboxylic acid (ACI)
    • 5-Benzimidazolecarboxylic acid, 1,2-dimethyl- (7CI)
    • 1,2-Dimethylbenzimidazole-5-carboxylic acid
    • AKOS000732730
    • 90915-18-7
    • EN300-304866
    • MFCD01240945
    • 1,2-Dimethyl-1H-benzimidazole-5-carboxylic acid, AldrichCPR
    • 1,2-Dimethyl-1H-benzo[d]imidazole-5-carboxylicacid
    • SCHEMBL554569
    • F14527
    • CS-17315
    • 1,2-dimethyl-1,3-benzodiazole-5-carboxylic acid
    • DTXSID90357136
    • CS-W004218
    • MDL： MFCD01240945
    • Inchi： 1S/C10H10N2O2/c1-6-11-8-5-7(10(13)14)3-4-9(8)12(6)2/h3-5H,1-2H3,(H,13,14)
    • InChI Key： YEOZQWRDUXNFTF-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C2N=C(C)N(C2=CC=1)C)O

Computed Properties

  • Exact Mass: 190.07400
  • Monoisotopic Mass: 190.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 436.2±18.0 °C at 760 mmHg
  • Flash Point: 217.6±21.2 °C
  • PSA: 55.12000
  • LogP: 1.57990
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Security Information

1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Production Method

Production Method 1

1445-45-0 1445-45-0
66315-15-9 66315-15-9
90915-18-7 90915-18-7
Reaction Conditions
1.1 Solvents: Methanol ;  reflux; 1 h, reflux; reflux → 0 °C
Reference
Total Synthesis of Hypermodified Epothilone Analogs with Potent in Vitro Antitumor Activity
Kuzniewski, Christian N.; Gertsch, Juerg; Wartmann, Markus; Altmann, Karl-Heinz, Organic Letters, 2008, 10(6), 1183-1186

1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Raw materials

1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Preparation Products

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